Cas no 1225506-04-6 (Ethyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate)

• Product Name: Ethyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
• CAS No: 1225506-04-6
• MF: C₁₁H₉ClF₃N₃O₂
• MW: 307.656271696091
• MDL: MFCD14540418
• CID: 5177349
• Update Time: 2025-11-01

Ethyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
• Ethyl3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
• CID 93203603

• MDL： MFCD14540418
• Inchi： 1S/C11H9ClF3N3O2/c1-2-20-10(19)7-8(16)18-4-5(11(13,14)15)3-6(12)9(18)17-7/h3-4H,2,16H2,1H3
• InChI Key： MWOLLZCKXDGYNK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN2C(=C(C(=O)OCC)N=C21)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 382
• XLogP3: 4
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: >200 °C
• pka: -0.19±0.50(Predicted)

Additional information on Ethyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate

Ethyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1225506-04-6): A Comprehensive Overview

Ethyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1225506-04-6) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including an amino group, a chloro substituent, and a trifluoromethyl moiety, contributes to its unique chemical properties and potential therapeutic applications.

Theimidozopyridine core of this compound is a privileged scaffold in medicinal chemistry, frequently explored for its ability to interact with various biological targets. Thetrifluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability and binding affinity. This feature makes Ethyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate a promising candidate for further investigation in drug discovery programs.

In recent years, there has been a surge in research focused on developing novel small molecules with antitumor and anti-inflammatory properties. Theamino andchloro substituents in Ethyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate contribute to its potential role as an intermediate in the synthesis of bioactive molecules. Specifically, theamino group can be further functionalized to introduce additional pharmacological functionalities, while thechloro substituent may serve as a handle for selective modifications.

TheEthyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate structure has been studied for its interactions with various biological targets, including enzymes and receptors implicated in cancer progression. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against kinases and other enzymes involved in cell signaling pathways. Such findings align with the growing interest in targeting these pathways for therapeutic intervention.

TheCAS No. 1225506-04-6 identifier ensures precise identification and traceability of this compound in scientific literature and industrial applications. Researchers often rely on such identifiers to ensure consistency and reproducibility in their experiments. The detailed chemical structure of Ethyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate provides a foundation for synthetic chemists to develop efficient synthetic routes and scale up production for further testing.

In the context of modern drug discovery, Ethyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate exemplifies the importance of structural diversity in identifying novel therapeutic agents. The combination ofamino,chloro, andtrifluoromethyl groups creates a unique profile that may confer advantages over existing compounds. This underscores the need for continued exploration of heterocyclic compounds as potential drug candidates.

TheEthyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate molecule also highlights the role of computational chemistry in predicting biological activity. Advanced modeling techniques can be employed to simulate interactions between this compound and biological targets, providing insights into its mechanism of action. Such simulations are invaluable for guiding experimental design and optimizing lead compounds.

In conclusion, Ethyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1225506-04-6) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a compelling subject for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like Ethyl 3-amino-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate will undoubtedly play a crucial role in the development of next-generation therapeutics.